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Compound of Interest

Compound Name: (S)-3-Hydroxybutanenitrile

CAS No.: 123689-95-2; 123690-76-6

Cat. No.: B2593286

Get Quote

(S)-3-Hydroxybutanenitrile, a chiral molecule featuring both a hydroxyl and a nitrile functional

group, stands as a valuable and versatile building block in modern organic and medicinal

chemistry.[1][2] Its stereocenter at the C3 position makes it a crucial precursor for the

enantioselective synthesis of complex molecules, particularly pharmaceutical intermediates.

The nitrile group can be readily transformed into other functionalities such as amines or

carboxylic acids, while the hydroxyl group offers a site for further chemical modification, making

it a highly sought-after chiral synthon.[1][3] This guide offers a comprehensive exploration of its

core physicochemical properties, detailed experimental methodologies for their determination,

and critical insights for its application in research and development.

Core Physicochemical Characteristics
The functional groups and chirality of (S)-3-Hydroxybutanenitrile dictate its physical and

chemical behavior. While many reported values pertain to the racemic mixture, they provide a

strong baseline for the properties of the pure (S)-enantiomer. It is typically a clear, slightly

yellow to amber liquid at room temperature.[1][4][5]
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For ease of reference, the fundamental physicochemical data for 3-hydroxybutanenitrile are

summarized below. It is critical to note that properties such as boiling point and density are

often reported for the racemic mixture.

Property Value Source(s)

Molecular Formula C₄H₇NO [2][6]

Molecular Weight 85.10 g/mol [2][6]

CAS Number 123689-95-2 [2]

Appearance
Clear, slightly yellow to amber

liquid
[1][5]

Boiling Point 214-217 °C (at 760 mmHg) [4][7][8]

Density 0.976 - 0.991 g/mL (at 25 °C) [1][4][8]

Refractive Index (n20/D) 1.429 [4][7]

Solubility

Soluble in water, ethanol,

methanol, Dichloromethane

(DCM), and Ethyl Acetate.

[1][8]

Optical Rotation

The (S)-(+)-3-

Hydroxybutyronitrile synonym

indicates it is dextrorotatory.

[2]

Molecular Structure and Spectroscopic Profile
The unambiguous characterization of (S)-3-Hydroxybutanenitrile relies on a combination of

spectroscopic techniques. The following data are based on the known structure and predictable

spectroscopic behavior of its constituent functional groups.

Molecular Structure Diagram
Caption: 2D structure of (S)-3-Hydroxybutanenitrile with stereochemistry at C3.
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The following tables outline the expected signals in NMR, IR, and Mass Spectrometry

analyses, providing a spectral fingerprint for the molecule.[9]

Table 1: Predicted ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~ 4.2 Multiplet 1H CH-OH

~ 3.5 Singlet (broad) 1H OH

~ 2.6 Doublet of Doublets 2H CH₂-CN

| ~ 1.3 | Doublet | 3H | CH₃ |

Table 2: Predicted ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ) (ppm) Assignment

~ 118 CN

~ 65 CH-OH

~ 28 CH₂-CN

| ~ 22 | CH₃ |

Table 3: Expected Infrared (IR) Absorption Data

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3600 - 3200 (broad) O-H Stretching

2980 - 2850 C-H Stretching

2260 - 2240 C≡N Stretching

| 1100 - 1000 | C-O | Stretching |
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Table 4: Predicted Mass Spectrometry Data (Electron Ionization)

m/z Ion

| 85 | [M]⁺ (Molecular Ion) |

Experimental Protocols for Physicochemical
Characterization
To ensure data integrity, all experimental determinations must be conducted with calibrated

equipment and proper technique. The following protocols represent self-validating systems for

characterizing liquid samples like (S)-3-Hydroxybutanenitrile.

Workflow for Physicochemical Analysis
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Caption: General experimental workflow for physicochemical characterization.

Protocol 1: Determination of Boiling Point (Thiele Tube
Method)
This method provides a reliable boiling point for small sample volumes by ensuring uniform

heating.[8]

Rationale: The Thiele tube's design uses convection to circulate the heating oil, providing a

uniform temperature environment for the sample, which is critical for an accurate boiling

point determination where vapor pressure equals atmospheric pressure.

Methodology:

Sample Preparation: Place a small amount (0.5 mL) of (S)-3-Hydroxybutanenitrile into a

small test tube. Invert a capillary tube (sealed at one end) and place it into the test tube.

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb. Suspend the assembly in a Thiele tube filled

with mineral oil.

Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

capillary tube. Stop heating when this is observed.

Measurement: The boiling point is the temperature at which the liquid just begins to re-

enter the capillary tube as the apparatus cools. This ensures the measurement is taken at

equilibrium.

Protocol 2: Spectroscopic Analysis (NMR, IR, MS)
These protocols are designed for structural elucidation and confirmation.[9]

Rationale: Each spectroscopic method provides unique structural information. NMR reveals

the electronic environment of hydrogen and carbon atoms, IR identifies functional groups by
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their vibrational frequencies, and MS determines the molecular weight and fragmentation

pattern.

Methodology:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent

(e.g., CDCl₃) in an NMR tube.

Data Acquisition: Record ¹H and ¹³C spectra on a 400 MHz (or higher) spectrometer.

Chemical shifts are referenced to the residual solvent peak (CDCl₃: 7.26 ppm for ¹H,

77.16 ppm for ¹³C).[9] A sufficient number of scans must be acquired to achieve a high

signal-to-noise ratio.

Infrared (IR) Spectroscopy (Attenuated Total Reflectance - ATR):

Sample Preparation: Clean the ATR crystal (e.g., diamond) with isopropanol and allow it

to dry. Place one drop of the liquid sample directly onto the crystal.

Data Acquisition: Acquire the spectrum over a range of 4000 to 400 cm⁻¹. Co-add 16 to

32 scans to improve data quality.

Mass Spectrometry (MS) (Electron Ionization - EI):

Sample Preparation: Prepare a dilute solution (~1-10 µg/mL) of the sample in a volatile

solvent like methanol or acetonitrile.

Data Acquisition: Introduce the sample into the mass spectrometer. The instrument will

ionize the sample and separate the resulting ions based on their mass-to-charge ratio to

generate the mass spectrum.

Synthesis and Safety Considerations
Synthetic Pathways Overview
The synthesis of 3-hydroxybutanenitrile is most commonly achieved through the ring-opening

of propylene oxide with a cyanide source.[1] Biocatalytic routes using enzymes like
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ketoreductases or aldoxime dehydratases are gaining prominence as they can offer high

enantioselectivity under mild conditions, avoiding the use of highly toxic reagents.[10]

Chemical Synthesis Biocatalytic Synthesis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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